Cas no 2172218-31-2 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)formamido}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)formamido}acetic acid
• CAS No: 2172218-31-2
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6006618
• PubChem ID: 165467443
• Update Time: 2025-07-18

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)formamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)formamido}acetic acid
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-(propan-2-yl)formamido}acetic acid
• 2172218-31-2
• EN300-1504311

• Inchi： 1S/C26H30N2O5/c1-16(2)28(14-24(29)30)25(31)21-12-7-13-23(21)27-26(32)33-15-22-19-10-5-3-8-17(19)18-9-4-6-11-20(18)22/h3-6,8-11,16,21-23H,7,12-15H2,1-2H3,(H,27,32)(H,29,30)
• InChI Key： NWAOPNUKMLQPFQ-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C(C)C

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)formamido}acetic acid

Introduction to 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)formamido}acetic Acid (CAS No. 2172218-31-2)

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)formamido}acetic acid, identified by its CAS number 2172218-31-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopentyl ring, a fluorenyl moiety, and multiple functional groups such as amino and formamido functionalities. The presence of these structural elements not only contributes to its unique chemical properties but also opens up a wide array of potential applications in drug discovery and therapeutic development.

The fluorenylmethoxycarbonyl (Fmoc) group in the molecular structure is particularly noteworthy, as it is commonly employed in peptide synthesis as an protecting group for amino acids. The incorporation of this group in 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)formamido}acetic acid suggests that the compound may have applications in peptide mimetics or as an intermediate in the synthesis of more complex biomolecules. Additionally, the cyclopentyl ring introduces rigidity to the molecule, which can influence its binding affinity and pharmacokinetic properties when used in drug design.

Recent advancements in medicinal chemistry have highlighted the importance of structurally diverse compounds in addressing complex biological targets. The propan-2-yl substituent in the name underscores the compound's complexity and potential for fine-tuning its chemical behavior. This substitution pattern is often explored in drug development due to its ability to modulate solubility, metabolic stability, and interactions with biological targets. The formamido group further enhances the molecule's potential as a pharmacophore, contributing to hydrogen bonding capabilities that are crucial for enzyme inhibition and receptor binding.

In the context of current research, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)formamido}acetic acid has been investigated for its potential role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. Studies have demonstrated that structurally similar compounds can exhibit potent activity against various enzymes and receptors involved in these conditions. The fluorenylmethoxycarbonyl moiety, in particular, has been shown to enhance the stability and bioavailability of peptide-based drugs, making it an attractive feature for therapeutic applications.

The synthesis of CAS No. 2172218-31-2 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopentyl ring necessitates specialized synthetic strategies, such as cycloaddition reactions or ring-closing metathesis, which are well-documented in advanced organic chemistry literature. Additionally, the protection and deprotection steps associated with the Fmoc group add another layer of complexity to the synthetic process but are essential for achieving the desired molecular architecture.

From a computational chemistry perspective, molecular modeling studies have been conducted to predict the binding interactions of this compound with potential biological targets. These studies often utilize docking algorithms to simulate how the molecule might interact with enzymes or receptors at an atomic level. The presence of multiple functional groups provides numerous opportunities for hydrogen bonding and hydrophobic interactions, which are critical factors in determining binding affinity. Such computational approaches are increasingly integral to drug discovery pipelines, enabling researchers to prioritize compounds with high potential for success before investing resources in experimental validation.

The pharmacological profile of CAS No. 2172218-31-2 is still under active investigation, but preliminary data suggest that it may exhibit properties suitable for use as an inhibitor or modulator of key signaling pathways. For instance, analogs with similar structural features have been reported to inhibit kinases and other enzymes implicated in cancer progression. The fluorenylmethoxycarbonyl group's stability under physiological conditions makes it an ideal candidate for further exploration as a pharmacophore in drug design.

In conclusion, 2-{1-2-({(9H-fluoren)-9 -y lmethoxycarbonyl}amino)cyclopentyl-N-(propan - 12 y l)formamido}acetic acid (CAS No. 21722218 - 31 - 12) represents a promising compound with diverse applications in pharmaceutical research and development . Its intricate structure , featuring multiple functional groups , positions it as a valuable scaffold for designing novel therapeutic agents . As research continues , further insights into its biological activity and potential therapeutic applications are expected to emerge , contributing to advancements in medicine .